Cas no 1805262-25-2 (3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile
• CAS No: 1805262-25-2
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 4896161
• Update Time: 2025-10-19

3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile

• Inchi： 1S/C9H7F2N3O3/c1-17-9-7(8(10)11)6(14(15)16)4-5(13-9)2-3-12/h4,8H,2H2,1H3
• InChI Key： INIKTJGTIRUJAN-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CC#N)C=C1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.3
• Topological Polar Surface Area: 91.7

Additional information on 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile

Introduction to 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile (CAS No. 1805262-25-2)

3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile, identified by its CAS number 1805262-25-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a difluoromethyl, a methoxy, and a nitro substituent on the pyridine ring, along with an acetonitrile group at the sixth position, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, particularly in terms of reducing susceptibility to rapid degradation by metabolic enzymes. The methoxy group contributes to the molecule's electronic properties, influencing its reactivity and interactions with biological targets. Meanwhile, the nitro group serves as a versatile handle for further functionalization, allowing chemists to modify the compound's structure through reduction or other transformations.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores in the development of novel therapeutic agents. The structural motif of 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile has been explored in several research avenues, particularly in the quest for new treatments for neurological disorders, infectious diseases, and cancer. Its unique combination of substituents makes it a promising scaffold for designing molecules that can interact selectively with biological receptors or enzymes.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, most notably cancer. By incorporating the difluoromethyl group, which is known to improve binding affinity, researchers aim to develop more potent and selective kinase inhibitors. Preliminary studies have suggested that derivatives of 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile exhibit promising activity against certain kinases, making them attractive candidates for further optimization.

The methoxy and nitro groups also contribute to the compound's versatility. The methoxy group can be readily modified through oxidation or deuterium labeling experiments, providing insights into its role in molecular interactions. The nitro group, on the other hand, can be reduced to an amine or further functionalized into other heterocycles, expanding the synthetic possibilities for drug discovery.

Recent advances in computational chemistry have further enhanced the utility of compounds like 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile. Molecular modeling studies have been instrumental in predicting how these molecules might interact with biological targets at the atomic level. By leveraging machine learning algorithms and large-scale databases of protein structures, researchers can identify potential binding pockets and optimize the compound's design for improved efficacy and reduced side effects.

The acetonitrile group at the sixth position of the pyridine ring adds another layer of complexity to this molecule. Acetonitrile is a common solvent and reagent in organic synthesis, and its presence can influence both the physical properties of the compound (such as solubility) and its reactivity in chemical transformations. This feature makes it particularly useful for certain synthetic routes where nitrile-based intermediates are desired.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile serves as an excellent building block for more complex molecules. Its well-defined functional groups provide multiple points of intervention for chemists seeking to design novel scaffolds. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups at various positions around the pyridine ring. Additionally, nucleophilic substitution reactions at the nitro or acetonitrile positions offer further opportunities for structural diversification.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Pyridines are among the most frequently occurring heterocycles in approved drugs due to their ability to mimic natural biomolecules and interact with biological targets in specific ways. The combination of features found in 3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile aligns well with this trend, making it a compelling candidate for further investigation.

In conclusion,3-(Difluoromethyl)-2-methoxy-4-nitropyridine-6-acetonitrile (CAS No. 1805262-25-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—particularly the presence of a difluoromethyl, a methoxy, and a nitro substituent—make it an attractive scaffold for developing new therapeutic agents. Ongoing research continues to explore its applications in kinase inhibition, molecular imaging, and other areas where precise control over molecular interactions is essential.